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Compound of Interest

Compound Name:
5-Chloro-2-fluoro-3-methylbenzyl

alcohol

Cat. No.: B15498311

Get Quote

Executive Summary & Structural Context
5-Chloro-2-fluoro-3-methylbenzyl alcohol is a high-value pharmacophore scaffold, often

used to modulate metabolic stability via fluorine substitution and lipophilicity via the

methyl/chloro groups.

The primary analytical challenge is regioisomer discrimination. During electrophilic aromatic

substitution or metallation sequences used to synthesize this core, isomers such as 3-chloro-2-

fluoro-5-methyl or 5-chloro-4-fluoro-2-methyl derivatives may form. Standard low-resolution MS

cannot distinguish these isomers (identical

). Therefore, a multi-dimensional NMR approach combined with specific IR fingerprints is
required for authoritative assignment.

Target Structure Analysis
Core: Benzene ring[1]

Substituents:
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C1: Hydroxymethyl (

)

C2: Fluorine (

) — The anchor for spectral assignment

C3: Methyl (

)

C5: Chlorine (

)

Protons: Two aromatic protons at C4 and C6.

Comparative Analysis of Characterization Methods
The following table compares "Standard QC" methods against the "Definitive Structural Proof"

required for regulatory filing or scale-up.
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Feature
Method A: Routine
QC (1H NMR +
LCMS)

Method B:
Definitive Proof
(1H, 19F, 2D NMR,
IR)

Performance
Verdict

Isomer Specificity

Low. Cannot easily

distinguish between 3-

Me/5-Cl and 5-Me/3-

Cl positional isomers

without reference

standards.

High. Uses through-

space (NOE) and

bond-coupling (

) logic to map

substituent positions

absolutely.

Method B is required

for initial structural

validation.

Chlorine Pattern

Medium.[2] MS

confirms presence of

Cl (3:1 isotope ratio)

but not position.

High.

C NMR chemical

shifts predict Cl-

attachment carbon

(~125-135 ppm)

distinct from H-

attachment.

Method A is sufficient

only for elemental

composition

confirmation.

Fluorine Positioning

Low. 1H NMR splitting

is complex; often

ambiguous.

High.

F NMR provides a

clean diagnostic

signal;

coupling constants

confirm ortho/meta

neighbors.

Method B is

mandatory for

fluorinated scaffolds.

Detailed Characterization Logic & Workflow
The validation of this structure relies on a "Triangulation Strategy":

Mass Spec: Confirms Formula (

) and Chlorine count.
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F NMR: Establishes the electronic environment of the Fluorine.[3]

NOESY (2D NMR): Proves the spatial proximity of the Methyl group to the Fluorine, ruling

out isomers where they are distant.

Workflow Diagram
The following decision tree illustrates the logical flow for accepting a batch of this material.

Crude/Purified Sample

Step 1: LC-MS Analysis
(Check m/z 174/176 & 3:1 Ratio)

Step 2: 1H NMR (1D)
(Integrate Signals: 2 Ar-H, 1 Me, 1 CH2)

Passes Stoichiometry?

Step 3: 19F NMR
(Check Chemical Shift & Coupling)

Yes

REJECT / RE-PURIFY
(Isomer Detected)

No

Step 4: 2D NOESY/HOESY
(Critical: Detect Me-F or Me-H correlations)

VALIDATED STRUCTURE
(5-Cl, 2-F, 3-Me)

NOE Observed
(Me-F or Me-H4) No Correlation
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Click to download full resolution via product page

Caption: Structural validation workflow prioritizing isomer differentiation via 2D NMR.

Deep Dive: Spectral Interpretation
A. Mass Spectrometry (LC-MS)

Expected Ion:

or

.

Molecular Weight: ~174.6 Da.

Isotope Pattern: The Chlorine atom dictates a characteristic 3:1 intensity ratio for peaks at

M and M+2 (e.g., 174 and 176).

Note: If the ratio deviates (e.g., 1:1), suspect Bromine contamination or co-eluting impurities.

B. Nuclear Magnetic Resonance (NMR)
Solvent:

or

(DMSO is preferred if hydroxyl proton exchange needs to be suppressed to see the OH triplet).

1.

H NMR (Proton)
Methyl Group (

): ~2.2 - 2.4 ppm (doublet).

Diagnostic: The methyl protons will show a long-range coupling (

) to the ortho-Fluorine. This splitting proves the Methyl is adjacent to the Fluorine.
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Benzylic Methylene (

): ~4.6 - 4.8 ppm (doublet or singlet).

Diagnostic: May show coupling to the hydroxyl proton (if DMSO) and weak coupling to

Fluorine (

).

Aromatic Protons (

and

):

: Located between Methyl and Chlorine. Expected to be a doublet of doublets (dd).

Coupling 1: Meta-coupling to

(

).

Coupling 2: Meta-coupling to Fluorine (

).

: Located between Chlorine and Benzyl alcohol. Expected to be a doublet of doublets (dd).

Coupling 1: Meta-coupling to

.

Coupling 2: Meta-coupling to Fluorine (

).

2.

F NMR (Fluorine)
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Shift: Typically -110 to -125 ppm (relative to

).

Pattern: Multiplet (quartet of triplets or similar complex pattern) due to coupling with:

3 Methyl protons (

).

2 Aromatic protons (

).

Self-Validation: If the Fluorine signal is a simple triplet, the Methyl group is likely not ortho to

the Fluorine, indicating the wrong isomer.

3. 2D NOESY (Nuclear Overhauser Effect)
This is the "Gold Standard" experiment.

Target Interaction: Look for a cross-peak between the Methyl protons and Aromatic Proton

.

Logic: In the 5-Chloro-2-fluoro-3-methyl isomer, the Methyl group is at C3. It has a proton

neighbor at C4.

Absence of NOE: If the Methyl is at C5 (isomer), it would be flanked by Cl and H, but the

coupling patterns would differ.

Experimental Protocols
Protocol 1: Analytical Sample Preparation

Mass: Weigh 5-10 mg of the solid alcohol.

Solvent: Dissolve in 0.6 mL of DMSO-d6 (preferred for resolution) or

.
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Filtration: Filter through a cotton plug if any turbidity is observed (insoluble salts interfere with

shimming).

Tube: Transfer to a high-quality 5mm NMR tube (e.g., Wilmad 507-PP).

Protocol 2: LC-MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 2.1 x 50 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 254 nm (aromatic ring) and ESI+ (positive mode).
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ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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